Cas no 2411217-98-4 (5-Fluorosulfonyloxy-1-methylbenzimidazole)

• Product Name: 5-Fluorosulfonyloxy-1-methylbenzimidazole
• CAS No: 2411217-98-4
• MF: C₈H₇FN₂O₃S
• MW: 230.216183900833
• CID: 5357959
• Update Time: 2025-05-26

5-Fluorosulfonyloxy-1-methylbenzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Fluorosulfonyloxy-1-methylbenzimidazole
• 1-methyl-1H-1,3-benzodiazol-5-yl sulfurofluoridate
• Z3919173703

• Inchi： 1S/C8H7FN2O3S/c1-11-5-10-7-4-6(2-3-8(7)11)14-15(9,12)13/h2-5H,1H3
• InChI Key： CTQULYBRAJCFMS-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC2=C(C=1)N=CN2C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 329
• XLogP3: 1.5
• Topological Polar Surface Area: 69.6

Additional information on 5-Fluorosulfonyloxy-1-methylbenzimidazole

5-Fluorosulfonyloxy-1-methylbenzimidazole (CAS No. 2411217-98-4): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 5-Fluorosulfonyloxy-1-methylbenzimidazole (CAS No. 2411217-98-4) has emerged as a pivotal compound for researchers and industrial applications alike. This molecule, characterized by its unique fluorosulfonyloxy and benzimidazole moieties, offers unparalleled reactivity in nucleophilic substitution reactions, making it a sought-after intermediate in pharmaceutical and agrochemical synthesis. Its CAS number 2411217-98-4 ensures precise identification in global chemical databases, aligning with compliance and traceability standards.

The growing interest in heterocyclic compounds and sulfonate esters has propelled 5-Fluorosulfonyloxy-1-methylbenzimidazole into the spotlight. Recent trends in AI-driven drug discovery and green chemistry have further amplified its relevance, as researchers seek efficient, sustainable pathways for complex molecule assembly. Questions like *"What are the applications of fluorosulfonyloxy derivatives?"* or *"How does 1-methylbenzimidazole enhance reactivity?"* frequently appear in scientific forums, reflecting the compound's interdisciplinary appeal.

From a structural perspective, the fluorosulfonyloxy group acts as an excellent leaving group, facilitating reactions such as Suzuki-Miyaura couplings or aminations. Meanwhile, the 1-methylbenzimidazole scaffold provides stability and electronic modulation, critical for designing bioactive molecules. This dual functionality positions the compound as a cornerstone in medicinal chemistry, particularly for kinase inhibitors and antiviral agents—topics dominating recent PubMed searches.

Innovations in high-throughput screening and catalytic processes have also leveraged 5-Fluorosulfonyloxy-1-methylbenzimidazole for fragment-based drug design. Its compatibility with microwave-assisted synthesis (a hot topic in 2024) reduces reaction times, addressing industry demands for efficiency. Notably, patents filed in the past year highlight its role in optimizing proteolysis-targeting chimeras (PROTACs), a breakthrough technology in oncology research.

For suppliers and distributors, ensuring batch-to-batch consistency of CAS No. 2411217-98-4 is paramount, given its use in GMP-compliant workflows. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed to verify purity, a key concern echoed in queries such as *"How to validate fluorosulfonyloxy compound purity?"* Regulatory frameworks like REACH and FDA guidelines further underscore the need for meticulous documentation, linking to broader discussions on chemical safety and supply chain transparency.

Looking ahead, the integration of machine learning in retrosynthetic planning may unlock novel applications for this compound. As sustainability gains traction, methods to recover or recycle 5-Fluorosulfonyloxy-1-methylbenzimidazole derivatives—addressing queries like *"Are there eco-friendly alternatives to sulfonate esters?"*—will likely shape future R&D directions. With its multifaceted utility and alignment with cutting-edge scientific trends, this compound remains indispensable for advancing molecular innovation.